Cas no 189298-47-3 ((S)-Meclizine)
(S)-Meclizine structure
Product Name:(S)-Meclizine
CAS No:189298-47-3
MF:C25H27ClN2
MW:390.948285341263
CID:115604
Update Time:2023-08-02
(S)-Meclizine Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-[(S)-(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]-
- Piperazine, 1-[(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]-, (S)-
- Piperazine, 1-[(S)-(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]- (9CI)
- (S)-Meclizine
- LV0F32NYUF
- Meclizine, (S)-
- Meclozine, (S)-
- Q27283196
- Piperazine, 1-((S)-(4-chlorophenyl)phenylmethyl)-4-((3-methylphenyl)methyl)-
- Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-((3-methylphenyl)methyl)-, (S)-
-
- Inchi: 1S/C25H27ClN2/c1-20-6-5-7-21(18-20)19-27-14-16-28(17-15-27)25(22-8-3-2-4-9-22)23-10-12-24(26)13-11-23/h2-13,18,25H,14-17,19H2,1H3/t25-/m0/s1
- InChI Key: OCJYIGYOJCODJL-VWLOTQADSA-N
- SMILES: ClC1C=CC(=CC=1)[C@H](C1C=CC=CC=1)N1CCN(CC2C=CC=C(C)C=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 448
- Topological Polar Surface Area: 6.5
(S)-Meclizine Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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